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Compound of Interest

Compound Name:

2-[Bis(tert-

Butoxycarbonyl)amino]-5-

bromopyrimidine

Cat. No.: B1280695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-[Bis(tert-butoxycarbonyl)amino]-5-bromopyrimidine is a key intermediate in synthetic

organic chemistry, particularly in the development of pharmaceutical compounds. Its structure,

featuring a pyrimidine core, a bromine atom, and Boc-protected amino group, makes it a

versatile building block for creating more complex molecules. This guide provides an in-depth

look at the available data for this compound, focusing on its physical and chemical properties,

and outlines a general protocol for determining its solubility.

Physicochemical Properties
While specific quantitative solubility data for 2-[Bis(tert-butoxycarbonyl)amino]-5-
bromopyrimidine is not readily available in the literature, its physical properties can provide an

indication of its likely solubility in various solvents. Generally, the two bulky, non-polar tert-

butoxycarbonyl (Boc) groups would be expected to decrease its solubility in polar solvents like

water and increase its solubility in common organic solvents.
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Property Value

Molecular Formula C₁₄H₂₀BrN₃O₄

Molecular Weight 374.23 g/mol

Appearance White to off-white crystalline powder

Melting Point
Not reported; (precursor 2-amino-5-

bromopyrimidine melts at 241-243 °C)

Experimental Protocol: Solubility Determination
The following is a general experimental procedure for determining the solubility of 2-[Bis(tert-
butoxycarbonyl)amino]-5-bromopyrimidine in a given solvent. This protocol is based on

standard laboratory methods for solubility assessment of organic compounds.

Objective: To determine the approximate solubility of 2-[Bis(tert-butoxycarbonyl)amino]-5-
bromopyrimidine in various solvents at a specific temperature (e.g., room temperature).

Materials:

2-[Bis(tert-butoxycarbonyl)amino]-5-bromopyrimidine

A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl

acetate, hexane)

Small test tubes or vials

Vortex mixer or magnetic stirrer

Analytical balance

Spatula

Pipettes

Procedure:
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Preparation: Add a precisely weighed amount (e.g., 10 mg) of 2-[Bis(tert-
butoxycarbonyl)amino]-5-bromopyrimidine to a clean, dry test tube.

Solvent Addition: Add a small, measured volume (e.g., 0.1 mL) of the chosen solvent to the

test tube.

Mixing: Vigorously mix the contents of the test tube using a vortex mixer or magnetic stirrer

for a set period (e.g., 1-2 minutes) to facilitate dissolution.

Observation: Visually inspect the solution to see if the solid has completely dissolved.

Incremental Solvent Addition: If the solid has not completely dissolved, continue to add

small, measured volumes of the solvent, mixing thoroughly after each addition, until the solid

is fully dissolved.

Recording Data: Record the total volume of solvent required to dissolve the initial mass of

the compound.

Calculation: Calculate the solubility in terms of mg/mL or other appropriate units.

Repeatability: Repeat the experiment with different solvents and at different temperatures as

required.

Synthesis and Applications
2-[Bis(tert-butoxycarbonyl)amino]-5-bromopyrimidine is synthesized from its precursor, 2-

amino-5-bromopyrimidine. This precursor is a valuable building block in medicinal chemistry.

For instance, it is utilized in the synthesis of Macitentan, a dual endothelin receptor antagonist.

[1] The amino group of 2-amino-5-bromopyrimidine can be readily acylated or alkylated, while

the bromine atom can participate in cross-coupling reactions.

Experimental Workflow: Synthesis of 2-[Bis(tert-
Butoxycarbonyl)amino]-5-bromopyrimidine
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Caption: General workflow for the synthesis of the title compound.
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Role in Drug Discovery: Path to Endothelin Receptor
Antagonism
The precursor, 2-amino-5-bromopyrimidine, serves as a foundational molecule in the synthesis

of various pharmaceutical agents. A notable example is its use in creating compounds that lead

to the development of drugs like Macitentan. Macitentan functions by blocking endothelin

receptors, which are involved in vasoconstriction and cell proliferation.
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Caption: From chemical building block to biological intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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